methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide

• IUPAC Name: methyl 2-(3-benzyl-2-iminobenzimidazol-1-yl)acetate;hydrobromide
• InChI: InChI=1S/C17H17N3O2.BrH/c1-22-16(21)12-20-15-10-6-5-9-14(15)19(17(20)18)11-13-7-3-2-4-8-13;/h2-10,18H,11-12H2,1H3;1H
• InChI Key: DXIPYXNDGCOTAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2N(C1=N)CC3=CC=CC=C3.Br
• Molecular Formula: C17H18BrN3O2
• Molecular Weight: 376.2 g/mol

Description

Methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide, also known as MBBAH, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide has been shown to have potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anti-tumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death.

Mechanism of Action

The mechanism of action of methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to have anti-inflammatory properties, as well as antioxidant activity. Additionally, this compound has been shown to have a protective effect on the liver, reducing the damage caused by certain toxins.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide in lab experiments is its high purity and good yields, which make it a reliable and consistent reagent. Additionally, this compound has been shown to have a low toxicity profile, making it a safe option for use in experiments. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research on methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide. One area of interest is the development of more efficient synthesis methods for this compound, which could improve its availability and reduce its cost. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment. Finally, research into the potential use of this compound in other areas, such as neurodegenerative diseases, may also be of interest.

Synthesis Methods

The synthesis of methyl (3-benzyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate hydrobromide involves the reaction of 3-benzyl-1H-benzimidazol-2-amine with methyl chloroacetate in the presence of a base, followed by the addition of hydrobromic acid to form the hydrobromide salt. This method has been reported to yield high purity this compound with good yields.